Cas no 1805900-07-5 (4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid
• CAS No: 1805900-07-5
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4941021
• Update Time: 2025-10-29

4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid

• Inchi： 1S/C13H15ClO4/c1-2-9-5-8(6-10(15)7-14)3-4-11(9)12(16)13(17)18/h3-5,12,16H,2,6-7H2,1H3,(H,17,18)
• InChI Key： ZDQMWNZBOCNGBY-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(C(=O)O)O)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid

Recent Advances in the Study of 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic Acid (CAS: 1805900-07-5)

4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid (CAS: 1805900-07-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloro-oxopropyl and ethylmandelic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use as a bioactive molecule in drug development.

The synthesis of 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid involves multi-step organic reactions, including the introduction of the chloro-oxopropyl group to the mandelic acid backbone. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Recent publications highlight the use of novel catalysts and green chemistry approaches to optimize the synthesis process, reducing environmental impact and enhancing scalability.

In terms of biological activity, 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid has been investigated for its potential as an enzyme inhibitor. Preliminary studies suggest that it may interact with key metabolic enzymes, such as those involved in the glycolysis pathway, making it a candidate for metabolic disorder therapeutics. Additionally, its structural similarity to known bioactive molecules has prompted research into its anti-inflammatory and antimicrobial properties.

Recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetics and pharmacodynamics. For instance, research has demonstrated its stability under physiological conditions and its ability to penetrate cell membranes effectively. These findings are critical for its potential application in drug formulations. However, further studies are needed to fully elucidate its safety profile and therapeutic efficacy.

The compound's potential extends beyond therapeutic applications. It has also been explored as a chemical probe in biochemical assays to study enzyme mechanisms and protein interactions. Its unique structure allows for selective binding to specific targets, making it a valuable tool in chemical biology research.

Despite these promising developments, challenges remain. The precise mechanism of action of 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid is not yet fully understood, and its long-term effects require comprehensive investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its bioactivity and reduce potential side effects.

In conclusion, 4-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its versatile applications, from drug development to biochemical research, underscore its potential. Continued research efforts will be essential to unlock its full therapeutic and scientific value.